N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-phenoxyacetamide

• IUPAC Name: N-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C23H22N6O2/c1-16-14-17(2)29(28-16)22-13-12-21(26-27-22)24-18-8-10-19(11-9-18)25-23(30)15-31-20-6-4-3-5-7-20/h3-14H,15H2,1-2H3,(H,24,26)(H,25,30)
• InChI Key: XSCOQHMRSXOHCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)NC3=CC=C(C=C3)NC(=O)COC4=CC=CC=C4)C
• Molecular Formula: C23H22N6O2
• Molecular Weight: 414.5 g/mol

Description

The compound is a derivative of pyrazolylpyridazine. Pyrazolylpyridazine is an interesting non-fused biheterocyclic system, which derivatives have a wide spectrum of biological activity. Its derivatives have anti-inflammatory, antibacterial, antioxidant, and hypotensive activity.

Synthesis Analysis

In a related study, a targeted synthesis of a number of new potentially biologically active derivatives based on the corresponding 2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]thio}acetohydrazide was carried out. The reactions of hydrazide A with aryl isocyanate, aryl and alkyl isothiocyanates were performed.

Molecular Structure Analysis

The molecules of compounds 1 and 2, the rotation around amide bonds is hindered, as a result of which some signals in the 1H and 13C NMR spectra are broadened.

Chemical Reactions Analysis

When hydrazide A reacted with ethyl isothiocyanate in anhydrous benzene, the hydrogen atom of the NH2 group was replaced, as a result of which the reaction proceeded without ring closure with the formation of compound 3.

Future Directions

The future directions for this compound could involve further studies to explore its potential biological activities, given the wide spectrum of biological activity of its related compounds.

Mechanism of Action

Target of Action

Similar compounds have been known to target various biological systems .

Mode of Action

It is known that the compound interacts with its targets, leading to changes in their function .

Biochemical Pathways

Similar compounds have been shown to influence a variety of biochemical pathways .

Pharmacokinetics

Similar compounds have been shown to have various pharmacokinetic properties .

Result of Action

It is known that the compound has a pronounced stimulating effect on plant growth .

Action Environment

Similar compounds have been shown to be influenced by various environmental factors .

Biochemical Analysis

Biochemical Properties

Compounds containing a pyrazole ring, like this one, are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary widely, depending on the specific structure and functional groups of the compound.

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .